Cas no 1184918-43-1 (tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate
• CAS No: 1184918-43-1
• MF: C₁₃H₁₉ClN₄O₂
• MW: 298.768561601639
• CID: 1091040
• PubChem ID: 42609371
• Update Time: 2025-08-02

tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((6-chloropyrazin-2-yl)amino)pyrrolidine-1-carboxylate
• tert-butyl 3-[(6-chloropyrazin-2-yl)amino]pyrrolidine-1-carboxylate
• tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate
• EN300-1211432
• tert-butyl 3-(6-chloropyrazin-2-ylamino)pyrrolidine-1-carboxylate
• AKOS015918622
• DB-335638
• SCHEMBL376081
• CS-0224826
• tert-butyl3-[(6-chloropyrazin-2-yl)amino]pyrrolidine-1-carboxylate
• 1184918-43-1

• Inchi： 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-5-4-9(8-18)16-11-7-15-6-10(14)17-11/h6-7,9H,4-5,8H2,1-3H3,(H,16,17)
• InChI Key： ZOBLJJKOAKPNGJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 298.1196536g/mol
• Monoisotopic Mass: 298.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate (CAS No. 1184918-43-1)

Tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate, a compound with the chemical formula C₁₂H₁₈N₃ClO₂, is a key intermediate in the synthesis of pharmaceuticals and agrochemicals. This heterocyclic amide has garnered significant attention in recent years due to its versatile applications in medicinal chemistry. The presence of both a tert-butyl group and a chloropyrazine moiety makes it a valuable building block for the development of novel bioactive molecules.

The CAS number 1184918-43-1 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate structure exhibits interesting physicochemical properties, including solubility and stability, which are crucial for its utility in various synthetic pathways. Its molecular architecture allows for further functionalization, making it a preferred choice for researchers exploring new drug candidates.

In the realm of pharmaceutical research, this compound has been investigated for its potential role in modulating biological pathways. Recent studies have highlighted its significance in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The chloropyrazine ring is known to enhance binding affinity to biological targets, while the tert-butyl group contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

Moreover, the tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate has shown promise in the synthesis of antiviral agents. Researchers have leveraged its structural features to design molecules that can inhibit viral proteases and polymerases, thereby limiting viral replication. The versatility of this intermediate allows chemists to explore diverse modifications, enabling the creation of libraries of compounds with tailored pharmacological properties.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing novel pesticides and herbicides. Its ability to interact with biological systems at multiple levels makes it an attractive candidate for formulating environmentally friendly solutions that target specific pests while minimizing harm to non-target organisms. The chloropyrazine moiety, in particular, has been found to enhance the bioactivity of agrochemicals by improving their binding affinity to enzymatic targets.

Advances in computational chemistry have further enhanced the utility of tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches have been instrumental in predicting binding affinities and optimizing lead compounds for preclinical testing.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is critical for developing drugs with specific stereochemical configurations.

In conclusion, Tert-butyl 3-(6-chloropyrazin-2-yl)aminopyrrolidine-1-carboxylate (CAS No. 1184918-43-1) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists and agrochemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in drug discovery and crop protection strategies.